Cas no 16999-25-0 (Py-Tetraph-Fe)

Py-Tetraph-Fe structure
Py-Tetraph-Fe structure
Product Name:Py-Tetraph-Fe
CAS No:16999-25-0
MF:C54H38FeN6
MW:826.764732837677
CID:230753
PubChem ID:5748342
Update Time:2025-04-19

Py-Tetraph-Fe Chemical and Physical Properties

Names and Identifiers

    • Py-Tetraph-Fe
    • bis(pyridine)(tetraphenylporphinato)iron(II)
    • iron(2+),pyridine,5,10,15,20-tetraphenylporphyrin-22,23-diide
    • iron(2+) 5,10,15,20-tetraphenylporphine-21,22-diide - pyridine (1:2)
    • Iron, bis(pyridine)(5,10,15,20-tetraphenyl-21H,23H-porphinato(2-)-N21,N22,N23,N24)-, (OC-6-12)-
    • 16999-25-0
    • iron(2+);pyridine;5,10,15,20-tetraphenylporphyrin-22,23-diide
    • DTXSID701338495
    • Inchi: 1S/C44H28N4.2C5H5N.Fe/c1-5-13-29(14-6-1)41-33-21-23-35(45-33)42(30-15-7-2-8-16-30)37-25-27-39(47-37)44(32-19-11-4-12-20-32)40-28-26-38(48-40)43(31-17-9-3-10-18-31)36-24-22-34(41)46-36;2*1-2-4-6-5-3-1;/h1-28H;2*1-5H;/q-2;;;+2/b41-33-,41-34-,42-35-,42-37-,43-36-,43-38-,44-39-,44-40-;;;
    • InChI Key: ZZLKTTGLJXQTIE-NBICUONBSA-N
    • SMILES: [Fe+2].[N-]1C2C=CC1=C(C1C=CC=CC=1)C1=CC=C(C(C3C=CC=CC=3)=C3C=CC(C(C4C=CC=CC=4)=C4C=CC(C=2C2C=CC=CC=2)=N4)=N3)[N-]1.N1C=CC=CC=1.N1C=CC=CC=1 |c:42,t:5,25,37|

Computed Properties

  • Exact Mass: 824.25574
  • Monoisotopic Mass: 826.250737
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 61
  • Rotatable Bond Count: 4
  • Complexity: 838
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.6

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 79.76
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